2-{5-Chloro-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-2-yl}-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 5-chloro-2-(3,4-dihydro-1H-isoquinolin-2-yl)-4-(4-methylphenyl)sulfonyl-1,3-thiazole
• InChI: InChI=1S/C19H17ClN2O2S2/c1-13-6-8-16(9-7-13)26(23,24)18-17(20)25-19(21-18)22-11-10-14-4-2-3-5-15(14)12-22/h2-9H,10-12H2,1H3
• InChI Key: SMUDPLMWQILIOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=N2)N3CCC4=CC=CC=C4C3)Cl
• Molecular Formula: C19H17ClN2O2S2
• Molecular Weight: 404.9 g/mol
• CAS No.: 325733-80-0

Description

The compound “2-{5-Chloro-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-2-yl}-1,2,3,4-tetrahydroisoquinoline” is a complex organic molecule that contains several functional groups, including a thiazole ring, a sulfonyl group, and a tetrahydroisoquinoline ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole and tetrahydroisoquinoline rings suggests that this compound could have interesting chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the sulfonyl group could potentially undergo various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it would interact with certain biological targets to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity and reactivity. Proper safety measures should be taken when handling this compound.

Future Directions

The future research directions for this compound could involve further studying its properties and potential applications. This could include exploring its use in various fields such as medicine or materials science.